Cas no 1393920-34-7 (4-(2-Methyloxiran-2-yl)-1,3-oxazole)

• Product Name: 4-(2-Methyloxiran-2-yl)-1,3-oxazole
• CAS No: 1393920-34-7
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 6567293
• PubChem ID: 88922044
• Update Time: 2025-05-21

4-(2-Methyloxiran-2-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 1393920-34-7
• EN300-6505949
• 4-(2-methyloxiran-2-yl)-1,3-oxazole
• SCHEMBL12480763
• 4-(2-Methyloxiran-2-yl)-1,3-oxazole

• Inchi： 1S/C6H7NO2/c1-6(3-9-6)5-2-8-4-7-5/h2,4H,3H2,1H3
• InChI Key： CRMSBVXYDKTWGL-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1=COC=N1

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

Additional information on 4-(2-Methyloxiran-2-yl)-1,3-oxazole

4-(2-Methyloxiran-2-yl)-1,3-oxazole (CAS No. 1393920-34-7): An Overview of a Promising Heterocyclic Compound

4-(2-Methyloxiran-2-yl)-1,3-oxazole (CAS No. 1393920-34-7) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound, characterized by its oxazoline ring and epoxide functionality, offers a versatile platform for the development of novel compounds with diverse biological activities.

The chemical structure of 4-(2-Methyloxiran-2-yl)-1,3-oxazole consists of a five-membered oxazole ring fused to a three-membered epoxide ring. The presence of the methoxy group on the epoxide ring adds further complexity and reactivity to the molecule. This unique arrangement of functional groups makes it an attractive starting material for synthetic transformations and derivatization reactions.

In the realm of pharmaceutical research, 4-(2-Methyloxiran-2-yl)-1,3-oxazole has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, highlighting its therapeutic potential in treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 4-(2-Methyloxiran-2-yl)-1,3-oxazole exhibited potent anti-cancer activity against multiple cancer cell lines, including breast and lung cancer cells.

The synthetic accessibility of 4-(2-Methyloxiran-2-yl)-1,3-oxazole is another factor contributing to its appeal in research and development. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One notable method involves the reaction of 2-methylglycidol with an appropriate amine followed by cyclization to form the oxazole ring. This approach allows for the facile introduction of various substituents on the oxazole ring, enabling the synthesis of a wide range of structurally diverse compounds.

Beyond its pharmaceutical applications, 4-(2-Methyloxiran-2-yl)-1,3-oxazole has also found use in materials science. Its ability to undergo ring-opening reactions with nucleophiles makes it a valuable monomer for the synthesis of polymers with tailored properties. For example, researchers at the University of California, Berkeley, have utilized 4-(2-Methyloxiran-2-yl)-1,3-oxazole as a building block for the preparation of biodegradable polymers with controlled degradation rates. These polymers have potential applications in drug delivery systems and tissue engineering.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the biodegradability and toxicity of 4-(2-Methyloxiran-2-yl)-1,3-oxazole have shown promising results. A recent study published in Environmental Science & Technology demonstrated that this compound exhibits low toxicity to aquatic organisms and can be readily biodegraded under aerobic conditions. These findings suggest that 4-(2-Methyloxiran-2-yl)-1,3-oxazole-based materials may offer sustainable alternatives to conventional polymers.

In conclusion, 4-(2-Methyloxiran-2-yl)-1,3-oxazole (CAS No. 1393920-34-7) is a versatile heterocyclic compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an important role in advancing various fields of science and technology.